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Compound of Interest

Compound Name: Syringin

Cat. No.: B1682858 Get Quote

Essential Safety and Handling Guide for Syringin
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Syringin. The following

procedural guidance is designed to ensure safe laboratory practices and mitigate risks

associated with this compound.

Hazard Identification
Syringin is a phenylpropanoid glycoside that requires careful handling in a laboratory setting.

While some regulations may not classify it as a hazardous substance, it is prudent to handle it

with care, recognizing its potential hazards.[1] One of the primary risks associated with

Syringin is that it is harmful if swallowed.[2][3]

Hazard Classification GHS Statement Source

Acute Oral Toxicity H302: Harmful if swallowed [2][3]

Skin Irritation No irritant effect reported [2]

Eye Irritation No irritating effect reported [2]

Sensitization No sensitizing effects known [2]
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Note: While some sources indicate no skin or eye irritation, another identifies "Irritant" as a

primary hazard.[2][3] Therefore, consistent use of personal protective equipment is mandatory.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is the first line of defense to prevent

exposure.[1] Engineering controls, such as adequate ventilation, safety showers, and eyewash

stations, are also essential components of a safe laboratory environment.[4][5]

Protection Type Required PPE
Specifications and
Rationale

Eye Protection
Safety glasses with side-

shields

Protects against splashes and

dust.[1]

Hand Protection Chemical-resistant gloves

Prevents skin contact. Gloves

must satisfy specifications of

EU Directive 89/686/EEC and

the standard EN 374.[1]

Body Protection Laboratory coat

Protects skin and personal

clothing from accidental

contact.[1][4]

Respiratory Protection Appropriate respirator or mask

Required when handling the

powder form to avoid dust

formation and inhalation.[1]

Work should be conducted in a

well-ventilated area.

Operational Plan: Handling and Storage Protocols
Adherence to strict handling and storage protocols is critical for maintaining the integrity of

Syringin and ensuring laboratory safety.[1]

Step-by-Step Handling Procedure:
Preparation: Before handling, ensure all required PPE is worn correctly. Work should be

performed in a designated, well-ventilated area.
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Handling Solid Syringin: When weighing or handling the solid form, take care to avoid the

formation of dust.[1]

Preparing Solutions:

Syringin is soluble in organic solvents like DMSO and DMF, and to a lesser extent in

ethanol and PBS (pH 7.2).[6]

When dissolving, do so in a fume hood.

For aqueous solutions, it is recommended not to store them for more than one day.[6]

General Use: Do not eat, drink, or smoke when using this product.[2] Wash hands thoroughly

after handling.[2][6]

Storage Protocols:
Solid Form: Store in a cool, well-ventilated place in a tightly closed container.[1] The

recommended storage temperature is -20°C for long-term stability of at least four years.[6][7]

Solutions: Stock solutions should be aliquoted and stored to prevent repeated freeze-thaw

cycles.[8][9] Recommended storage is at -80°C for up to 6 months or -20°C for up to 1

month, protected from light.[8][9]

Emergency Procedures: Spill and Exposure
Management
A clear plan for managing spills and potential exposures is essential for laboratory and

environmental safety.

Spill Cleanup Protocol:
In the event of a spill, the area should be evacuated and ventilated.[1][10] Only personnel with

proper training and PPE should perform the cleanup.

Containment: For liquid spills, contain the spill by creating a dike with an inert absorbent

material (e.g., sand, vermiculite, or universal binder).[10][11]
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Cleanup:

Solid Spills: Carefully clean up without creating dust.[1] Use a scoop or damp pads to

collect the material.[12]

Liquid Spills: Absorb the contained spill with absorbent pads.[12][13]

Decontamination: Wash the spill area thoroughly with soap and water.[1]

Disposal: Place all contaminated materials, including absorbent pads and cleaning supplies,

into a sealed, properly labeled container for hazardous waste disposal.[1][10]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.extrasynthese.com/MSDS/GBR/4748_syringin_MSDS_FDS.pdf
https://www.youtube.com/watch?v=Q1rFAZ6SapA
https://www.youtube.com/watch?v=Q1rFAZ6SapA
https://m.youtube.com/watch?v=Y8WDwI-DXJo
https://www.extrasynthese.com/MSDS/GBR/4748_syringin_MSDS_FDS.pdf
https://www.extrasynthese.com/MSDS/GBR/4748_syringin_MSDS_FDS.pdf
https://www.jk-sci.com/blogs/resource-center/chemical-spill-cleanup-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Immediate Response

2. Contain & Clean

3. Disposal

Spill Occurs

Evacuate & Ventilate Area

Alert Others

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Contain Spill
(Use absorbent dikes for liquids)

Absorb / Collect Material
(Damp cloth for powder, pads for liquid)

Decontaminate Area
(Wash with soap and water)

Collect Contaminated Materials

Place in Sealed, Labeled
Hazardous Waste Container

Dispose According to
Institutional & Local Regulations

Click to download full resolution via product page

Caption: A workflow for the safe cleanup of a Syringin spill.
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First Aid Measures:
Immediate and appropriate first aid is crucial in the event of exposure.[1]

If Swallowed: Call a poison center or doctor if you feel unwell.[2] Rinse mouth.[2] Do not

induce vomiting in an unconscious person.[1]

In Case of Skin Contact: Wash the affected area thoroughly with soap and water.[1]

In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes.[1]

If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen.[1]

Disposal Plan
All waste containing Syringin must be handled as chemical waste.

Waste Disposal: Non-recyclable surplus and solutions must be sent to a licensed

professional waste disposal service in accordance with local, regional, and national

regulations.[1][2]

Contaminated Packaging: Any packaging that has come into contact with Syringin should

be disposed of in the same manner as the product itself.[1]

Quantitative Data Summary
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Property Value Source

CAS Number 118-34-3 [1][2][7]

Molecular Formula C₁₇H₂₄O₉ [3][7]

Molecular Weight 372.4 g/mol [3][7]

Appearance Crystalline solid [6]

Storage Temperature -20°C [6][7][14]

Solubility

DMSO: ~30 mg/mLDMF: ~30

mg/mLEthanol: ~1 mg/mLPBS

(pH 7.2): ~1 mg/mL

[6][7]

Stability ≥ 4 years at -20°C [6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. extrasynthese.com [extrasynthese.com]

2. cdn.caymanchem.com [cdn.caymanchem.com]

3. Syringin | C17H24O9 | CID 5316860 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational
Safety and Health Administration [osha.gov]

5. sams-solutions.com [sams-solutions.com]

6. cdn.caymanchem.com [cdn.caymanchem.com]

7. caymanchem.com [caymanchem.com]

8. medchemexpress.com [medchemexpress.com]

9. glpbio.com [glpbio.com]

10. jk-sci.com [jk-sci.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.extrasynthese.com/MSDS/GBR/4748_syringin_MSDS_FDS.pdf
https://cdn.caymanchem.com/cdn/msds/22387m.pdf
https://www.caymanchem.com/product/22387/syringin
https://pubchem.ncbi.nlm.nih.gov/compound/Syringin
https://www.caymanchem.com/product/22387/syringin
https://pubchem.ncbi.nlm.nih.gov/compound/Syringin
https://www.caymanchem.com/product/22387/syringin
https://cdn.caymanchem.com/cdn/insert/22387.pdf
https://cdn.caymanchem.com/cdn/insert/22387.pdf
https://www.caymanchem.com/product/22387/syringin
https://www.raybiotech.com/syringin-331-70040
https://cdn.caymanchem.com/cdn/insert/22387.pdf
https://www.caymanchem.com/product/22387/syringin
https://cdn.caymanchem.com/cdn/insert/22387.pdf
https://www.caymanchem.com/product/22387/syringin
https://www.benchchem.com/product/b1682858?utm_src=pdf-custom-synthesis
https://www.extrasynthese.com/MSDS/GBR/4748_syringin_MSDS_FDS.pdf
https://cdn.caymanchem.com/cdn/msds/22387m.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Syringin
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://sams-solutions.com/blogs/articles/protective-gear-for-chemical-handling-must-have-equipment
https://cdn.caymanchem.com/cdn/insert/22387.pdf
https://www.caymanchem.com/product/22387/syringin
https://www.medchemexpress.com/syringin.html
https://www.glpbio.com/syringin.html
https://www.jk-sci.com/blogs/resource-center/chemical-spill-cleanup-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. ccny.cuny.edu [ccny.cuny.edu]

12. youtube.com [youtube.com]

13. m.youtube.com [m.youtube.com]

14. raybiotech.com [raybiotech.com]

To cite this document: BenchChem. [Personal protective equipment for handling Syringin].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682858#personal-protective-equipment-for-
handling-syringin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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